BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 13-Oxo0-ODE-d3 - A
Comprehensive Analysis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 13-Ox0-ODE-d3
Cat. No.: B12369083
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13-Oxo-octadecadienoic acid-d3
(13-Ox0-ODE-d3), a deuterated analog of the endogenous lipid mediator 13-Oxo-ODE. This
document details its physicochemical properties, analytical methodologies for its
characterization, and its role in biological signaling pathways.

Quantitative Data Summary

The following tables summarize the key quantitative data for 13-Oxo-ODE-d3, compiled from
typical certificates of analysis.

Table 1: Physical and Chemical Properties
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Property

Value

Formal Name

13-0x0-97,11E-9,10,12-d3-octadecadienoic acid

Chemical Formula C18H27D30s3
Molecular Weight 297.5 g/mol
Purity (HPLC) =>98%
Deuterated Forms (d1-ds) >99%

Appearance

White to off-white solid

UV Maximum (in Ethanol)

275-279 nm

Storage Conditions

-20°C, protect from light, stored under nitrogen

Stability

> 2 years at -80°C

Table 2: Analytical Specifications

Analytical Test

Specification

1H NMR Spectrum

Consistent with structure

LC-MS

Consistent with structure

HPLC Purity

>98.09%[1]

Experimental Protocols

Detailed methodologies for the key analytical techniques used to ensure the quality and identity

of 13-Ox0-ODE-d3 are provided below. These protocols are representative of standard

procedures in the field.

High-Performance Liquid Chromatography (HPLC) for

Purity Assessment

This method is designed to separate and quantify 13-Oxo-ODE-d3 from potential impurities.
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 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 um patrticle size).
o Mobile Phase: A gradient of acetonitrile in water (both containing 0.1% acetic acid).

o Gradient Program:

[e]

Start with 50% acetonitrile/50% water.

o

Linearly increase to 100% acetonitrile over 20 minutes.

Hold at 100% acetonitrile for 5 minutes.

[¢]

[¢]

Return to initial conditions and equilibrate for 5 minutes.
e Flow Rate: 1.0 mL/min.
o Detection: UV absorbance at 278 nm.
e Sample Preparation:
o Accurately weigh approximately 1 mg of 13-Oxo-ODE-d3.
o Dissolve in 1 mL of ethanol to create a 1 mg/mL stock solution.
o Further dilute with the initial mobile phase to a final concentration of 10 pg/mL.
o Filter the sample through a 0.22 um syringe filter before injection.
e Injection Volume: 10 pL.

o Quantification: Purity is determined by calculating the peak area of 13-Oxo-ODE-d3 as a
percentage of the total peak area of all components in the chromatogram.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identity Confirmation

This protocol confirms the molecular weight of 13-Oxo-ODE-d3.
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e Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a
UPLC/HPLC system.

e Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 um particle size).
» Mobile Phase:

o A: Water with 0.1% formic acid.

o B: Acetonitrile with 0.1% formic acid.

o Gradient Program: A suitable gradient to elute the analyte, for example, starting at 40% B
and increasing to 95% B over 10 minutes.

e Flow Rate: 0.3 mL/min.
 lonization Mode: Electrospray lonization (ESI) in negative mode.
e Mass Analysis:
o Scan range: m/z 100-500.
o The expected [M-H]~ ion for C1sH27D30s is approximately m/z 296.2.
e Sample Preparation:
o Prepare a 1 pg/mL solution of 13-Ox0-ODE-d3 in acetonitrile.

o Filter the sample through a 0.22 um syringe filter.

Injection Volume: 5 pL.

Proton Nuclear Magnetic Resonance (*H NMR)
Spectroscopy for Structural Confirmation

This method verifies the chemical structure of 13-Oxo-ODE-d3.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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e Solvent: Deuterated chloroform (CDCIs) or deuterated methanol (CD3OD).
e Sample Preparation:

o Dissolve approximately 1-5 mg of 13-Ox0-ODE-d3 in 0.5-0.7 mL of the deuterated
solvent.

o Transfer the solution to a 5 mm NMR tube.
o Data Acquisition:
o Acquire a standard one-dimensional proton spectrum.
o The number of scans will depend on the sample concentration and instrument sensitivity.

o Data Analysis: The resulting spectrum should be consistent with the known structure of 13-
Oxo0-ODE, accounting for the deuterium substitutions which will result in the absence of
signals at the corresponding positions.

Biological Sighaling Pathways

13-Ox0-ODE is a bioactive lipid that plays a role in cellular signaling, primarily through its
interaction with peroxisome proliferator-activated receptors (PPARS).

Metabolic Pathway of 13-Ox0-ODE Formation

13-Ox0-ODE is a downstream metabolite of linoleic acid, an essential omega-6 fatty acid.[2][3]
The formation of 13-Ox0-ODE involves a multi-step enzymatic process. Initially, linoleic acid is
oxidized by lipoxygenases (LOX) or other enzymes to form 13-hydroperoxyoctadecadienoic
acid (13-HPODE). This unstable intermediate is then reduced to 13-hydroxyoctadecadienoic
acid (13-HODE). Finally, 13-HODE is oxidized by a NAD*-dependent dehydrogenase to yield
13-Oxo-ODE.

13-HODE Dehydrogenase
(NAD* dependent)

Lipoxygenase (LOX), Peroxidase

Linoleic Acid

13-HPODE 13-HODE 13-Ox0-ODE
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Caption: Metabolic conversion of Linoleic Acid to 13-Oxo-ODE.

13-0Ox0-ODE Signaling via PPARYy

13-Ox0-ODE has been identified as an endogenous ligand for the peroxisome proliferator-
activated receptor-gamma (PPARY). PPARY is a nuclear receptor that, upon activation, forms a
heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA
sequences known as peroxisome proliferator response elements (PPRES) in the promoter
regions of target genes. This binding event modulates the transcription of genes involved in
inflammation and metabolism. The activation of PPARy by 13-Oxo-ODE has been shown to
have anti-inflammatory effects.
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Caption: 13-Oxo0-ODE activation of the PPARY signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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